4-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid

• IUPAC Name: 4-[3-(2-chloro-7-methoxyquinolin-3-yl)-5-(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C23H19Cl2N3O4/c1-32-16-7-4-14-10-17(23(25)26-18(14)11-16)20-12-19(13-2-5-15(24)6-3-13)27-28(20)21(29)8-9-22(30)31/h2-7,10-11,20H,8-9,12H2,1H3,(H,30,31)
• InChI Key: QIQUPIJNNLPCJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC(=C(C=C2C=C1)C3CC(=NN3C(=O)CCC(=O)O)C4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C23H19Cl2N3O4
• Molecular Weight: 472.3 g/mol

Description

The compound 4-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid is a pyrazoline-containing derivative featuring a quinoline core substituted with chlorine and methoxy groups, a 4-chlorophenyl ring, and a dihydro-pyrazole moiety linked to an oxobutanoic acid chain.

Biological Activity

4-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following molecular characteristics:

Property	Value
Molecular Formula	C27H21Cl2N3O3
Molecular Weight	506.4 g/mol
IUPAC Name	4-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
InChI Key	LFXVCVJRCDFZCC-UHFFFAOYSA-N

Antimicrobial Activity

Research has indicated that derivatives of the compound exhibit significant antimicrobial properties. For instance, related compounds showed moderate to strong activity against Salmonella typhi and Bacillus subtilis, suggesting potential applications in treating bacterial infections . The mechanism of action is hypothesized to involve the inhibition of bacterial enzymes or disruption of cell membrane integrity.

Anticancer Activity

The compound's structure suggests it may interact with specific cellular targets involved in cancer proliferation. In vitro studies have demonstrated that certain analogs possess cytotoxic effects against various cancer cell lines. Notably, compounds with similar structural motifs have shown promising results in inhibiting tumor growth by inducing apoptosis in cancer cells .

Enzyme Inhibition

The compound has been evaluated for its enzyme inhibitory properties. It has demonstrated significant inhibition of acetylcholinesterase (AChE), which is crucial for treating neurodegenerative diseases like Alzheimer's . Additionally, binding studies with bovine serum albumin (BSA) indicated a strong affinity, which could enhance its therapeutic efficacy by prolonging circulation time in vivo.

The proposed mechanism of action for the biological activities of this compound involves its interaction with various molecular targets:

• Enzyme Inhibition : The compound likely binds to active sites on enzymes, preventing substrate access and subsequent catalytic activity.
• Receptor Modulation : It may also act as an agonist or antagonist at specific receptors involved in cellular signaling pathways.
• DNA Interaction : Some studies suggest that similar compounds can intercalate into DNA, disrupting replication and transcription processes.

Case Studies

Several studies have explored the biological effects of related compounds:

• Study on Antimicrobial Properties : A series of quinoline derivatives were synthesized and tested for antibacterial activity. The results indicated that modifications to the pyrazole ring significantly enhanced activity against gram-positive bacteria .
• Anticancer Evaluation : Research focusing on the anticancer potential of similar structures showed that certain derivatives exhibited IC50 values in the low micromolar range against breast cancer cell lines, indicating potent cytotoxicity .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Yield: Electron-withdrawing groups (e.g., Cl, Br) on the quinoline or phenyl rings correlate with lower yields (e.g., 27% for compound 25 vs. 86% for 24) due to steric hindrance or reduced reactivity .

Purity and Analytical Validation :

• All analogs exhibit >94% purity via HPLC, suggesting robust synthetic protocols .
• Structural confirmation relies on NMR (¹H, ¹³C, ¹⁹F), HRMS, and crystallography tools like SHELXL .

Biological Implications: The 2-oxo-quinoline moiety (as in 24, 25, 8) is associated with enhanced binding to kinase targets, while fused dioxolane systems (compound 7) may improve metabolic stability . Halogenated phenyl groups (e.g., 4-Cl in the target compound) are linked to antimicrobial and anti-inflammatory activities in related structures .

The 7-methoxy group in the target compound may reduce cytotoxicity compared to 6-methoxy analogs (e.g., 12) by altering electron distribution .